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Chemical Profile

SGC-CBP30 is a potent and selective inhibitor of the CREBBP (CBP) and EP300 (p300) bromodomains,

with dissociation constant (Kd) values of 21 nM and 32 nM respectively [1]. It demonstrates significant

selectivity, being 40-fold more selective for CBP over the first bromodomain of BRD4 [BRD4(1)] and 250-

fold over the second [BRD4(2)] [1] [2]. Its molecular weight is 509.04 g/mol and its CAS number is

1613695-14-9 [1] [3] [4].

Solubility & Stock Solution Preparation

The following table summarizes the solubility characteristics of SGC-CBP30 for preparing stock solutions:

Solvent
Maximum
Concentration

Notes

DMSO 100 mg/mL (196.44
mM) [1] [2]

Recommended solvent for primary stock solutions; hygroscopic
DMSO can reduce solubility over time [2].

Ethanol 25-100 mg/mL [1] [3] [2] A suitable solvent for stock solutions.

Water Insoluble [2] Not recommended for preparing stock solutions.

Protocol for Preparing a 10 mM Stock Solution in DMSO:
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Calculate the mass of SGC-CBP30 needed. For example, to prepare 1 mL of a 10 mM solution, you

will require: (10 mM / 1000) * 1 mL * 509.04 g/mol = 5.09 mg of compound.
Weigh out 5.09 mg of SGC-CBP30.

Transfer the compound into a suitable vial.
Add 1 mL of pure, anhydrous DMSO to dissolve the powder.

Gently vortex or sonicate the solution if necessary to aid in dissolving. Some suppliers note that
warming the tube at 37°C for 10 minutes and/or brief sonication can help achieve a higher

concentration [5].
Once fully dissolved, aliquot the stock solution to avoid repeated freeze-thaw cycles.

Storage & Stability

Proper storage is critical for maintaining the stability and activity of your stock solutions.

Form
Recommended
Temperature

Stability / Duration

Solid Powder +4°C or below [1] [4] Stable for at least 12 months from the date of receipt

when stored as directed [4].

DMSO Stock
Solution

-80°C 2 years [3]

DMSO Stock
Solution

-20°C 1 year [3]

Experimental Protocols & Applications

SGC-CBP30 has been utilized in various cell-based assays, primarily at working concentrations in the low

micromolar range. The following workflow outlines a typical protocol for assessing its effect in cell culture.
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Prepare 10 mM Stock Solution
in DMSO

Dilute stock in cell culture media
to final working concentration

(Typically 1-10 µM)

Treat cells for specified duration
(e.g., 6-24 hours)

Assay Readout

Gene Expression Analysis
(e.g., IRF4, MYC downregulation)

e.g., qPCR

Phenotypic Analysis
(e.g., Cell viability, 

cell cycle arrest, apoptosis)

e.g., Flow cytometry

Target Engagement
(e.g., FRAP recovery assay)

Imaging

Click to download full resolution via product page

Key Experimental Considerations:

Negative Control: Always include a vehicle control (e.g., DMSO at the same dilution used for the
compound) in your experiments.

Cellular Activity: While the biochemical IC50 is in the nanomolar range, cellular potency is typically
in the low micromolar range (e.g., IC50 = 1.5 - 2.8 µM in various cell lines [3] [2]) due to factors like

cell permeability.
Validated Applications:

FRAP Recovery: Treatment of SAHA-treated HeLa cells with 0.1 µM SGC-CBP30 reduces
FRAP recovery times [5].

Multiple Myeloma Studies: SGC-CBP30 induces G1 cell cycle arrest and apoptosis in
sensitive multiple myeloma cell lines, with direct transcriptional suppression of IRF4 and MYC
being a key mechanism [6]. Experiments often use concentrations around 2.5 µM [6].
Anti-inflammatory Effects: SGC-CBP30 strongly reduces secretion of IL-17A in Th17 cells [1]

[3].
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In Vivo Formulation

For in vivo studies, one validated formulation is to prepare a clear solution using 2% DMSO, 30% PEG

300, 5% Tween 80, and ddH2O at a concentration of 2.5 mg/mL (4.91 mM) [2]. In a Sprague-Dawley rat

model, a dose of 25 mg/kg administered orally daily for 14 days was effective [3].

Important Disclaimer

SGC-CBP30 and the related products mentioned are intended for laboratory research use only. They are not

for diagnostic or therapeutic use in humans or animals [1] [5].

References

1. SGC-CBP30 | Bromodomains [tocris.com]

2. SGC-CBP30 | Epigenetic Reader Domain inhibitor [selleckchem.com]

3. SGC-CBP30 | CBP/p300 Inhibitor [medchemexpress.com]

4. SGC-CBP30 CREBBP, p300 27650-1 [bpsbioscience.com]

5. SGC-CBP30 - Potent CREBBP/EP300 Bromodomain ... [apexbt.com]

6. Bromodomain inhibition of the transcriptional coactivators ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [SGC-CBP30 Stock Solution Preparation & Storage]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548917#sgc-cbp30-stock-

solution-preparation-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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